Cas no 2227739-68-4 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate
• CAS No: 2227739-68-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5570048
• PubChem ID: 165592820
• Update Time: 2025-11-02

rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2227739-68-4
• rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate
• EN300-1634321

• Inchi： 1S/C13H25NO3/c1-9(2)6-10-7-14(8-11(10)15)12(16)17-13(3,4)5/h9-11,15H,6-8H2,1-5H3/t10-,11-/m1/s1
• InChI Key： YSHJJLOEKWOTLZ-GHMZBOCLSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate

Comprehensive Guide to rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate (CAS No. 2227739-68-4)

The rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate (CAS No. 2227739-68-4) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butyl carbamate protection and hydroxy-substituted pyrrolidine structure, has garnered attention for its role as a key intermediate in drug development. Researchers and industry professionals frequently search for information on its synthesis methods, stereochemical properties, and pharmaceutical applications, making it a trending topic in medicinal chemistry circles.

With the growing demand for chiral building blocks in drug discovery, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate has become particularly valuable. Its molecular structure features both hydrophilic (hydroxy group) and lipophilic (2-methylpropyl moiety) characteristics, which contribute to its versatility in molecular design. Current research trends focus on its potential in creating central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with the pharmaceutical industry's push for novel neurological treatments.

The compound's stereochemical complexity makes it particularly interesting for asymmetric synthesis applications. Many researchers are investigating efficient enantioselective synthesis routes for this molecule, especially given the increasing importance of single enantiomer drugs in modern medicine. The tert-butyloxycarbonyl (Boc) protecting group in its structure provides excellent stability during synthetic transformations while allowing for mild deprotection conditions - a combination highly valued in multi-step syntheses.

From a commercial perspective, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate has seen steady market growth, particularly in regions with strong pharmaceutical manufacturing sectors. Suppliers often highlight its high purity grades (typically ≥98%) and availability in both milligram and kilogram quantities to serve diverse research and production needs. The compound's stability under standard storage conditions (typically recommended at 2-8°C) makes it practical for laboratory and industrial use.

Analytical characterization of this compound typically involves HPLC for purity assessment, chiral separation techniques for enantiomeric excess determination, and spectroscopic methods (NMR, IR, MS) for structural confirmation. These analytical aspects are frequently searched by quality control professionals working with chiral intermediates. Recent advancements in continuous flow chemistry have also opened new possibilities for more efficient production of this valuable building block.

The safety profile of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate makes it attractive for scale-up operations. While standard laboratory precautions are always recommended, it doesn't fall under stringent regulatory controls that apply to many pharmaceutical intermediates. This characteristic, combined with its synthetic utility, explains why it's increasingly specified in process chemistry routes for drug candidates in clinical development.

Looking forward, the demand for rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate is expected to grow in parallel with the development of new pyrrolidine-containing therapeutics. Its structural features make it particularly relevant for GPCR-targeted drugs and neurotransmitter modulators, two areas experiencing significant research investment. The compound's role in structure-activity relationship (SAR) studies further enhances its importance in medicinal chemistry programs.

For researchers considering this compound, important practical considerations include its solubility profile (typically soluble in common organic solvents like DCM, THF, and ethyl acetate), handling stability, and compatibility with common coupling reagents. These practical aspects are frequently searched by synthetic chemists planning to incorporate this building block into their molecular designs. The compound's crystalline nature at room temperature also facilitates purification and characterization processes.

In the context of green chemistry initiatives, recent developments have focused on more sustainable production methods for rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate, including catalytic asymmetric routes and biocatalytic approaches. These innovations address the pharmaceutical industry's growing emphasis on environmentally friendly synthesis while maintaining the high stereochemical purity required for pharmaceutical applications.

The pricing and availability of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate vary depending on quantity and purity specifications. Current market analysis shows stable supply chains, with lead times typically ranging from 2-6 weeks for custom quantities. Many suppliers now offer technical data packages including comprehensive analytical data, which has become an industry expectation for pharmaceutical intermediates of this caliber.

As the field of chiral drug development continues to expand, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate maintains its position as a valuable tool for medicinal chemists. Its balanced combination of structural features, synthetic versatility, and commercial availability ensures its ongoing relevance in both academic research and industrial drug discovery programs worldwide.